4-methoxy-N-(4-methoxybenzyl)aniline
Overview
Description
4-Methoxy-N-(4-methoxybenzyl)aniline is a chemical compound with the molecular formula C15H17NO2 . It has an average mass of 243.301 Da and a monoisotopic mass of 243.125931 Da .
Molecular Structure Analysis
The molecular structure of 4-methoxy-N-(4-methoxybenzyl)aniline consists of freely rotating bonds, hydrogen bond acceptors, and hydrogen bond donors . The structure may be viewed using Java or Javascript .Physical And Chemical Properties Analysis
This compound has a density of 1.1±0.1 g/cm3, a boiling point of 387.7±27.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.9 mmHg at 25°C . It also has an enthalpy of vaporization of 63.7±3.0 kJ/mol and a flash point of 159.1±13.2 °C .Scientific Research Applications
Crystal Growth and Structural Analysis
Research on 4-methoxy-N-(4-methoxybenzyl)aniline includes studies on crystal growth, structural and vibrational analyses, and the effects of hydrogen bonding interactions. These studies utilize techniques such as FT-IR and FT-Raman spectroscopy, alongside density functional theory (DFT) calculations, to elucidate the molecular geometry, vibrational frequencies, and hydrogen bonding interactions within the compound. The research aims to understand the stabilities of molecular arrangements influenced by non-bonded interactions, including intermolecular and intramolecular hydrogen bonding (Bravanjalin Subi et al., 2022).
Chemical Reactivity and Antimicrobial Activity
The compound has been analyzed for its chemical reactivity, antimicrobial activity, and molecular dynamic simulation. Studies focus on evaluating the antimicrobial efficacy against specific strains like Aspergillus niger and Staphylococcus aureus through in vitro studies and molecular docking simulations. These research efforts aim to explore the potential use of 4-methoxy-N-(4-methoxybenzyl)aniline in antimicrobial applications and its drug likeness through molecular dynamic simulations, providing insights into the compound's potential biomedical applications (Bravanjalin Subi et al., 2022).
Non-Linear Optical (NLO) Properties
The investigation of non-linear optical (NLO) properties of 4-methoxy-N-(4-methoxybenzyl)aniline is another significant area of research. These studies assess the NLO characteristics through computational and experimental methods to understand the charge transfer within the molecule and its implications for NLO applications. The research highlights the compound's potential in the development of materials with specific optical properties, contributing to advancements in optical technologies (Bravanjalin Subi et al., 2022).
Safety and Hazards
Mechanism of Action
Target of Action
It’s known that the compound belongs to the class of organic compounds known as anisoles . These are organic compounds containing a methoxybenzene or a derivative thereof .
Biochemical Pathways
As a member of the anisoles class of compounds, it may interact with biochemical pathways involving methoxybenzene derivatives .
properties
IUPAC Name |
4-methoxy-N-[(4-methoxyphenyl)methyl]aniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17NO2/c1-17-14-7-3-12(4-8-14)11-16-13-5-9-15(18-2)10-6-13/h3-10,16H,11H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BLQPPHRONOIFIJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CNC2=CC=C(C=C2)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40399687 |
Source
|
| Record name | [(4-methoxyphenyl)methyl](4-methoxyphenyl)amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40399687 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
243.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
14429-14-2 |
Source
|
| Record name | [(4-methoxyphenyl)methyl](4-methoxyphenyl)amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40399687 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-METHOXY-N-(4-METHOXYPHENYL)BENZYLAMINE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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